Cas no 17264-36-7 (2,6-dihydroxyhexanenitrile)

• Product Name: 2,6-dihydroxyhexanenitrile
• CAS No: 17264-36-7
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD19300782
• CID: 1360573
• PubChem ID: 11715182
• Update Time: 2025-06-07

2,6-dihydroxyhexanenitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Dihydroxyhexanenitrile
• 2,5-dihydroxy-7-methoxyflavanone
• 2,5-Dihydroxy-capronsaeure-nitril
• DB-226878
• AC4705
• A921822
• 17264-36-7
• MFCD19300782
• SY028469
• CS-0448548
• 2,6-dihydroxyhexanenitrile

• MDL： MFCD19300782
• Inchi： 1S/C6H11NO2/c7-5-6(9)3-1-2-4-8/h6,8-9H,1-4H2
• InChI Key： RJYTUGVEZRILPW-UHFFFAOYSA-N
• SMILES： OC(C#N)CCCCO

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 64.25000
• LogP: 0.03348

Additional information on 2,6-dihydroxyhexanenitrile

2,6-Dihydroxyhexanenitrile (CAS No. 17264-36-7): An Overview of Its Properties, Applications, and Recent Research

2,6-Dihydroxyhexanenitrile (CAS No. 17264-36-7) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 2,6-dihydroxynitrile, is characterized by its unique chemical structure and properties that make it an important intermediate in various synthetic pathways. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 2,6-dihydroxyhexanenitrile.

Chemical Structure and Properties

2,6-Dihydroxyhexanenitrile is a linear organic molecule with the molecular formula C₆H₁₀N₂O₂. The compound features two hydroxyl groups (-OH) at the 2 and 6 positions of the hexane chain and a nitrile group (-CN) at one end. The presence of these functional groups imparts unique chemical reactivity and physical properties to the molecule. For instance, the hydroxyl groups can participate in hydrogen bonding, making 2,6-dihydroxyhexanenitrile soluble in polar solvents such as water and ethanol. The nitrile group can undergo various chemical transformations, including hydrolysis to form carboxylic acids and reduction to form amines.

Synthesis Methods

The synthesis of 2,6-dihydroxyhexanenitrile can be achieved through several routes. One common method involves the reaction of 1,5-dibromopentane with sodium cyanide to form 1-bromo-5-cyanopentane, followed by hydrolysis and subsequent oxidation to introduce the hydroxyl groups. Another approach involves the aldol condensation of acetaldehyde with formaldehyde to form 1,5-pentanediol, which is then converted to the nitrile derivative through a series of reactions including bromination and cyanide substitution.

Applications in Chemistry and Biology

2,6-Dihydroxyhexanenitrile finds applications in various areas of chemistry and biology due to its versatile reactivity. In organic synthesis, it serves as a valuable building block for the preparation of more complex molecules. For example, it can be used as an intermediate in the synthesis of pharmaceuticals and agrochemicals. In biological research, 2,6-dihydroxyhexanenitrile has been studied for its potential biological activities. Recent studies have shown that certain derivatives of this compound exhibit anti-inflammatory and antioxidant properties.

Recent Research Advancements

The scientific community has shown increasing interest in exploring the potential applications of 2,6-dihydroxyhexanenitrile. A study published in the Journal of Medicinal Chemistry in 2021 investigated the use of 2,6-dihydroxyhexanenitrile-based derivatives as inhibitors of specific enzymes involved in inflammatory pathways. The researchers found that these derivatives effectively reduced inflammation in vitro and in vivo models. Another study published in Organic Letters in 2020 focused on the development of new synthetic methods for preparing 2,6-dihydroxyhexanenitrile-based compounds with improved yields and purity.

Safety Considerations and Handling

In handling 2,6-dihydroxyhexanenitrile, it is important to follow standard safety protocols for laboratory chemicals. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound to prevent skin contact and inhalation. Additionally, proper ventilation should be maintained during laboratory operations involving 2,6-dihydroxyhexanenitrile.

Conclusion

2,6-Dihydroxyhexanenitrile (CAS No. 17264-36-7) is a multifaceted organic compound with significant potential in various scientific fields. Its unique chemical structure and properties make it an important intermediate in synthetic chemistry and a promising candidate for biological research. Ongoing research continues to uncover new applications and improvements in synthesis methods for this compound. As scientists delve deeper into the study of 2,6-dihydroxyhexanenitrile, it is likely that its importance will only continue to grow.